Cas no 143884-84-8 (7-Fluoro-3-(hydroxyimino)indolin-2-one)

7-Fluoro-3-(hydroxyimino)indolin-2-one is a fluorinated oxindole derivative featuring a hydroxyimino functional group at the 3-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which is commonly found in bioactive molecules. The presence of the fluoro substituent enhances metabolic stability and may influence binding affinity in target interactions. The hydroxyimino group offers potential for further chemical modifications, making it a versatile intermediate in synthetic applications. Its well-defined structure and purity make it suitable for use in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound is typically handled under controlled conditions due to its reactive functional groups.
7-Fluoro-3-(hydroxyimino)indolin-2-one structure
143884-84-8 structure
Product Name:7-Fluoro-3-(hydroxyimino)indolin-2-one
CAS No:143884-84-8
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD02951896
CID:108530
PubChem ID:750687
Update Time:2025-05-28

7-Fluoro-3-(hydroxyimino)indolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-3-(hydroxyimino)indolin-2-one
    • 1H-Indole-2,3-dione,7-fluoro-, 3-oxime
    • 7-fluoro-3-(hydroxyamino)indol-2-one
    • 7-fluoroisatin oxime
    • 7-Fluoroisatin-3-oxime
    • 7-fluoro-3-nitroso-1H-indol-2-ol
    • AJV
    • 143884-84-8
    • 7-fluoro-3-(hydroxyimino)indoline-2-one
    • A808126
    • 1H-Indole-2,3-dione, 7-fluoro-, 3-oxime
    • Oprea1_295440
    • HMS2557O12
    • AKOS015853394
    • SMR000231632
    • SCHEMBL2657042
    • (Z)-7-fluoro-3-(hydroxyimino)indolin-2-one
    • DTXSID70419882
    • MLS000701227
    • (3Z)-7-fluoro-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
    • SB64181
    • CHEMBL1866947
    • MFCD02951896
    • 7-fluoro-1H-indole-2,3-dione 3-oxime
    • SR-01000502862
    • AKOS000358048
    • SR-01000502862-1
    • HMS1614C12
    • PS-6553
    • 7-fluoro-3-(hydroxyamino)-2H-indol-2-one
    • NTVMSTRPGVBVRX-UHFFFAOYSA-N
    • AN-655/14906013
    • 7-Fluoro-1H-indole-2,3-dione 3-oxime, 1,3-Dihydro-7-fluoro-3-(hydroxyimino)-2H-indol-2-one
    • 7-fluoro-3-(hydroxyimino)-1H-indol-2-one
    • MDL： MFCD02951896
    • Inchi： 1S/C8H5FN2O2/c9-5-3-1-2-4-6(5)10-8(12)7(4)11-13/h1-3,10,12H
    • InChI Key： OCGNSRRMJCCGCE-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(=C(NC=21)O)N=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.62
  • Melting Point: 248-250
  • Boiling Point: 395.9°Cat760mmHg
  • Flash Point: 193.2°C
  • Refractive Index: 1.679
  • PSA: 61.69000
  • LogP: 1.09410

7-Fluoro-3-(hydroxyimino)indolin-2-one Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

7-Fluoro-3-(hydroxyimino)indolin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

7-Fluoro-3-(hydroxyimino)indolin-2-one Pricemore >>

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abcr
AB230997-1 g
7-Fluoro-3-(hydroxyimino)indolin-2-one; 96%
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1g
 €93.00 2023-06-22
abcr
AB230997-5 g
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7-Fluoro-3-(hydroxyimino)indolin-2-one Production Method

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